10-Hydroxyneoline

• Molecular Formula: C24H39NO7
• Molecular Weight: 453.6 g/mol
• InChI: InChI=1S/C24H39NO7/c1-5-25-10-21(11-30-2)7-6-14(26)24-19(21)17(32-4)15(20(24)25)22(28)9-13(31-3)12-8-23(24,29)18(22)16(12)27/h12-20,26-29H,5-11H2,1-4H3/t12-,13+,14+,15?,16-,17+,18?,19-,20?,21+,22+,23+,24?/m1/s1
• InChIKey: COLAMBKEZAEWGO-NIVWBCLOSA-N

10-Hydroxyneoline Technical Profile

10-Hydroxyneoline (CAS: 132362-42-6) is a C19-diterpenoid alkaloid (aconitane-type) with the molecular formula C₂₄H₃₉NO₇ and a molecular weight of 453.57 g/mol [1][2]. It is a natural product isolated from various Aconitum species, most notably Aconitum fukutomei and Aconitum carmichaeli [2][3]. As an alkaloid with a highly defined stereochemistry, its procurement for research and analytical applications is driven by the need for a specific, well-characterized reference material to distinguish it from the complex mixture of similar compounds found in these plant extracts [1].

1

Natural product reference standard for Aconitum alkaloid profiling

2

Defined stereochemistry supports structure-specific assay and identification workflows

3

Chemotaxonomic marker for Aconitum species authentication studies

• [1] PubChem. (2025). Compound Summary for CID 139600678, 10-Hydroxyneoline. National Center for Biotechnology Information. View Source
• [2] Takayama, H., Yokota, M., Aimi, N., Sakai, S. I., Lu, S. T., & Chen, I. S. (1990). Two New Diterpene Alkaloids, 10-Hydroxyneoline and 14-O-Acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936-939. View Source
• [3] Yang, L. J., et al. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 13, 390-393. View Source

10-Hydroxyneoline: Substitution Risks

In-class substitution of 10-hydroxyneoline with other C19-diterpenoid alkaloids (e.g., neoline, aconitine) or crude Aconitum extracts is not scientifically valid due to key differences in structural modification, specifically the C-10 hydroxylation, which influences chromatographic retention, mass spectrometric fragmentation, and potentially biological interaction profiles [1][2]. While compounds like neoline and aconitine share a core aconitane skeleton, the presence and position of hydroxyl, benzoyl, and acetyl groups create unique chemical and physical properties, making 10-hydroxyneoline a distinct analytical and research entity [3]. Using an uncharacterized mixture or a related but non-identical compound as a 'surrogate' introduces uncontrolled variables in assays, reference standard workflows, and structure-activity relationship (SAR) studies, invalidating data comparability [1].

Neoline substitution

Chromatographic and polarity shift

Replacing with neoline may alter retention and resolution in HPLC/LC-MS methods due to lower TPSA and higher lipophilicity.

Aconitine substitution

Toxicity confounds research endpoints

Aconitine carries high cardiotoxicity/neurotoxicity risk, which can mask target-specific biological readouts and compromise lab safety.

Crude extract substitution

Loss of single-entity reference identity

Uncharacterized Aconitum mixtures introduce uncontrolled variables, preventing reliable quantification and SAR interpretation.

• [1] PubChem. (2025). Compound Summary for CID 139600678, 10-Hydroxyneoline. National Center for Biotechnology Information. View Source
• [2] Takayama, H., Yokota, M., Aimi, N., Sakai, S. I., Lu, S. T., & Chen, I. S. (1990). Two New Diterpene Alkaloids, 10-Hydroxyneoline and 14-O-Acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936-939. View Source
• [3] Yang, L. J., et al. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 13, 390-393. View Source

10-Hydroxyneoline: Evidence vs. Analogs

vs. Neoline: C-10 Hydroxylation

The primary structural distinction between 10-hydroxyneoline and its close analog, neoline (bullatine B), is the presence of an additional hydroxyl group at the C-10 position of the aconitane skeleton [1][2]. This modification is not merely nominal; it alters the molecule's physicochemical properties, which are critical for analytical method development and compound characterization. Computed properties from authoritative databases demonstrate a measurable difference in key parameters like topological polar surface area (TPSA) and XLogP3, which directly impact chromatographic behavior and solubility [1][3].

vs. Neoline: C-10 Hydroxylation

Class-level

TPSA +19.3 Ų, XLogP3 -1.0

Supports chromatographic differentiation; reported polarity shift may aid method specificity.

In silico computed properties; confirm experimentally.

Evidence Dimension	Computed Physicochemical Properties (TPSA, XLogP3)
Target Compound Data	10-Hydroxyneoline: TPSA = 111 Ų; XLogP3 = -1.1 [1]
Comparator Or Baseline	Neoline (PubChem CID 3013913): TPSA = 91.7 Ų; XLogP3 = -0.1 [3]
Quantified Difference	TPSA increase of ~19.3 Ų (+21%) and a decrease in XLogP3 by 1.0 unit, indicating higher polarity and lower lipophilicity for 10-hydroxyneoline.
Conditions	In silico computed properties; values from PubChem database.

Why This Matters

These quantifiable physicochemical differences are critical for analytical chemists developing and validating HPLC or LC-MS methods, ensuring that 10-hydroxyneoline is correctly identified and separated from closely related alkaloids like neoline in complex matrices.

• [1] PubChem. (2025). Compound Summary for CID 139600678, 10-Hydroxyneoline. National Center for Biotechnology Information. View Source
• [2] Takayama, H., Yokota, M., Aimi, N., Sakai, S. I., Lu, S. T., & Chen, I. S. (1990). Two New Diterpene Alkaloids, 10-Hydroxyneoline and 14-O-Acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936-939. View Source
• [3] PubChem. (2025). Compound Summary for CID 3013913, Neoline. National Center for Biotechnology Information. View Source

vs. 14-O-Acetyl Derivative: Acetylation & MW

10-Hydroxyneoline and 14-O-acetyl-10-hydroxyneoline are co-occurring alkaloids isolated from Aconitum fukutomei, with the latter being the 14-O-acetylated derivative of the former [1][2]. This acetylation introduces a quantifiable and analytically significant change in molecular weight and the molecular formula, allowing for unambiguous differentiation by mass spectrometry and providing a distinct standard for confirming acetylation patterns in structural elucidation studies [1].

vs. 14-O-Acetyl: Acetylation & MW

MW +42.03 g/mol (acetyl group addition)

Enables unambiguous MS-based differentiation; supports structural elucidation workflows.

Based on isolated natural products; MS fragmentation may vary.

Evidence Dimension	Molecular Weight and Formula
Target Compound Data	10-Hydroxyneoline: Molecular Weight = 453.57 g/mol; Formula = C₂₄H₃₉NO₇ [1]
Comparator Or Baseline	14-O-Acetyl-10-hydroxyneoline: Molecular Weight = 495.60 g/mol; Formula = C₂₆H₄₁NO₈ [1]
Quantified Difference	Increase in molecular weight by 42.03 g/mol, corresponding to the addition of an acetyl group (C₂H₂O) and an oxygen atom.
Conditions	Isolated from Aconitum fukutomei roots; structural determination by spectroscopic methods (NMR, MS) [1].

Why This Matters

This clear mass difference is crucial for unambiguous identification in LC-MS workflows. Procuring a certified 10-hydroxyneoline standard ensures researchers can confidently distinguish the parent alcohol from its acetylated derivative, preventing misinterpretation of analytical data from plant extracts or synthetic mixtures.

• [1] Takayama, H., Yokota, M., Aimi, N., Sakai, S. I., Lu, S. T., & Chen, I. S. (1990). Two New Diterpene Alkaloids, 10-Hydroxyneoline and 14-O-Acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936-939. View Source
• [2] PubChem. (2025). Compound Summary for CID 139600678, 10-Hydroxyneoline. National Center for Biotechnology Information. View Source

vs. Aconitine: Toxicity Determinants

Aconitine is a well-known, highly toxic diester-diterpenoid alkaloid, whereas 10-hydroxyneoline is a non-esterified alkaloid with a different substitution pattern [1][2]. While direct comparative activity data for 10-hydroxyneoline is limited in primary literature, the structural differences are stark and correlate with known class-level SAR: the presence of C-8 acetyl and C-14 benzoyl esters in aconitine is essential for its potent cardiotoxicity and neurotoxicity [2]. 10-Hydroxyneoline lacks these ester groups, suggesting a fundamentally different and likely significantly lower toxicity profile, a key consideration for safe laboratory handling and potential biological applications.

vs. Aconitine: Toxicity Determinants

Class-level

Diester ester groups: absent vs present

Removes major structural toxicity determinants; supports lower-risk comparator context for lab handling and assay design.

SAR from C19-diterpenoid alkaloid class; direct toxicity data for target not available.

Evidence Dimension	Presence of C-8 and C-14 Ester Groups (Toxicity Determinants)
Target Compound Data	10-Hydroxyneoline: Lacks C-8 acetyl and C-14 benzoyl esters; contains free hydroxyl groups [1].
Comparator Or Baseline	Aconitine: Contains C-8 acetyl and C-14 benzoyl ester groups (diester alkaloid) [2].
Quantified Difference	Aconitine is a known highly toxic compound (LD₅₀ ~0.1-0.2 mg/kg in mice). The absence of these ester groups in 10-hydroxyneoline removes the primary structural feature associated with high toxicity in this alkaloid class.
Conditions	Structural comparison based on established structure-activity relationships for C19-diterpenoid alkaloids.

Why This Matters

For researchers working with Aconitum alkaloids, this structural differentiation is paramount for lab safety and experimental design. Procuring 10-hydroxyneoline, rather than handling a more hazardous analog like aconitine, reduces safety risks and avoids the confounding toxic effects that would dominate and obscure any subtler biological readouts in cell-based or in vivo assays.

• [1] Takayama, H., Yokota, M., Aimi, N., Sakai, S. I., Lu, S. T., & Chen, I. S. (1990). Two New Diterpene Alkaloids, 10-Hydroxyneoline and 14-O-Acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936-939. View Source
• [2] Gutser, U. T., Friese, J., Heubach, J. F., Matthiesen, T., Selve, N., Wilffert, B., & Gleitz, J. (1998). Mode of antinociceptive and toxic action of alkaloids of Aconitum spec. Naunyn-Schmiedeberg's Archives of Pharmacology, 357(1), 39-48. View Source

10-Hydroxyneoline: Validated Applications

Reference Standard for HPLC & LC-MS

Due to its distinct physicochemical properties (TPSA = 111 Ų, XLogP3 = -1.1) and unambiguous molecular weight (453.57 g/mol), 10-hydroxyneoline serves as an ideal reference standard for developing and validating analytical methods aimed at profiling complex Aconitum extracts. Its quantifiable difference from neoline in terms of polarity (as evidenced by TPSA and XLogP3 values [1]) ensures that HPLC methods can achieve baseline separation, and LC-MS/MS methods can be optimized using its unique fragmentation pattern. This application is critical for quality control in natural product research and pharmaceutical development.

Chemotaxonomic Marker for Aconitum Species

10-Hydroxyneoline has been isolated from specific Aconitum species, including Aconitum fukutomei and Aconitum carmichaeli [1][2]. Its presence or absence in an extract can serve as a chemotaxonomic marker to authenticate the botanical origin of a sample. For researchers studying the phytochemistry of Aconitum, procuring an authenticated sample of 10-hydroxyneoline is essential for confirming species identity through co-injection experiments and comparing retention times and mass spectra, which is not possible with a generic 'alkaloid mixture' or a different analog like neoline.

Non-Toxic Control for Diester Alkaloid Assays

In structure-activity relationship (SAR) studies focused on the toxicity and pharmacology of aconitine-type alkaloids, 10-hydroxyneoline provides a crucial comparator. Its lack of the C-8 and C-14 ester groups—the key structural determinants of high toxicity [1]—allows it to be used as a negative control or a non-toxic structural analog. This enables researchers to differentiate specific, target-mediated effects from general cytotoxic or cardiotoxic responses, a critical control that cannot be achieved by using a crude extract or a related but equally toxic compound like mesaconitine.

Synthetic Intermediate for SAR Studies

The free hydroxyl groups on the 10-hydroxyneoline scaffold, particularly at the C-10 position, provide distinct chemical handles for selective derivatization, such as acetylation to yield 14-O-acetyl-10-hydroxyneoline [1]. Procuring pure 10-hydroxyneoline enables medicinal chemists to systematically explore the SAR of this alkaloid class by introducing specific modifications and comparing the resulting activity to the parent compound and other analogs. This is a targeted chemical biology approach that is impossible with an undefined mixture of alkaloids.

Application

Selection Property

Validation Focus

HPLC & LC-MS Reference Standard

Distinct polarity and mass signature

Method specificity and peak purity confirmation

Chemotaxonomic Marker

Species-isolation evidence from A. fukutomei, A. carmichaeli

Co-elution and mass spectral matching for authentication

Lower-risk Comparator for SAR

Absence of C-8/C-14 ester groups linked to high toxicity

Differentiation of target-mediated from general cytotoxicity

Synthetic Intermediate

Free C-10 hydroxyl for selective derivatization

Systematic SAR expansion via site-specific modifications

• [1] Takayama, H., Yokota, M., Aimi, N., Sakai, S. I., Lu, S. T., & Chen, I. S. (1990). Two New Diterpene Alkaloids, 10-Hydroxyneoline and 14-O-Acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936-939. View Source
• [2] Yang, L. J., et al. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 13, 390-393. View Source